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An In-depth Technical Guide to the Physical Properties of Acetylacetylene (Diacetylene)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of

acetylacetylene, more systematically known as buta-1,3-diyne or diacetylene. With a focus on

boiling point and density, this document furnishes researchers, scientists, and professionals in

drug development with meticulously collated data, detailed experimental methodologies for the

determination of these properties, and a logical visualization of the compound's physical

characterization. Diacetylene is a highly reactive and flammable compound, and appropriate

safety measures are emphasized throughout the described protocols.

Introduction to Acetylacetylene (Diacetylene)
Diacetylene (C₄H₂) is the simplest organic compound containing two conjugated triple bonds. It

is a colorless gas at standard temperature and pressure and has been identified in the

atmosphere of Titan and in protoplanetary nebulae.[1] Its high degree of unsaturation and

linear geometry make it a molecule of significant interest in materials science, astrochemistry,

and as a precursor in organic synthesis. Accurate knowledge of its physical properties is

paramount for its safe handling, storage, and application in research and development.
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The primary physical constants for diacetylene are summarized in the table below. These

values have been compiled from various sources to provide a reliable reference.

Data Summary
Physical Property Value Units Notes

Boiling Point 10[1][2] - 10.85[3] °C
At standard

atmospheric pressure.

283[1] K

Density 0.709[3] - 0.711[2] g/mL
As a liquid at or near

its boiling point.

0.76 g/cm³

Assumed mass

density for crystalline

diacetylene at 131 K,

based on crystalline

acetylene, as

literature values for

diacetylene are

unavailable.

Experimental Protocols for Physical Property
Determination
The following sections detail the experimental methodologies for determining the boiling point

and density of volatile compounds such as diacetylene. These protocols are synthesized from

standard laboratory techniques and should be performed with strict adherence to safety

protocols in a well-ventilated fume hood.

Determination of Boiling Point
Given that diacetylene is a gas at room temperature, its boiling point is determined at sub-

ambient temperatures. The Thiele tube method is a suitable micro-scale technique for this

purpose.

Objective: To determine the boiling point of diacetylene using the Thiele tube method.
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Apparatus:

Thiele tube

High-range thermometer (-10°C to 100°C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating/cooling bath with a suitable medium (e.g., ethanol/dry ice slush bath)

Source of gaseous diacetylene

Condensation apparatus (cold finger)

Procedure:

Preparation: Set up a cooling bath to a temperature below the expected boiling point of

diacetylene (e.g., -20°C).

Sample Condensation: Introduce gaseous diacetylene into the small test tube, which is

cooled by a cold finger or the cooling bath, to condense a small amount of liquid diacetylene

(approximately 0.5 mL).

Apparatus Assembly: Place the capillary tube, with its open end downwards, into the test

tube containing the liquid diacetylene.

Mounting: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Place the thermometer and test tube assembly into the Thiele tube,

which is filled with a heat-transfer fluid that remains liquid at the required temperatures.

Heating: Gently and uniformly warm the side arm of the Thiele tube. As the temperature

rises, a stream of bubbles will emerge from the capillary tube.
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Observation: The boiling point is the temperature at which a continuous and rapid stream of

bubbles emerges from the capillary tube.

Confirmation: Remove the heat source and record the temperature at which the bubbling

ceases and the liquid just begins to enter the capillary tube. This temperature is the boiling

point of the liquid.

Safety Precautions:

Diacetylene is highly flammable and can form explosive peroxides. All experiments should

be conducted in a fume hood, away from ignition sources.

Use appropriate personal protective equipment (PPE), including safety goggles, lab coat,

and cryogenic gloves when handling dry ice.

Ensure the apparatus is properly vented to prevent pressure buildup.

Determination of Density
The density of diacetylene gas can be determined by accurately measuring the mass of a

known volume of the gas at a specific temperature and pressure. The ideal gas law is then

used for calculation.

Objective: To determine the density of gaseous diacetylene.

Apparatus:

Gas-tight syringe of known volume (e.g., 100 mL)

Analytical balance (readable to ±0.001 g)

Thermometer

Barometer

Source of pure diacetylene gas

Procedure:
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Syringe Preparation: Carefully evacuate the gas-tight syringe and measure its mass on the

analytical balance. Record this as m₁.

Sample Collection: Fill the syringe with diacetylene gas to a specific volume (e.g., 100 mL).

Record the volume, V.

Mass Measurement: Measure the mass of the filled syringe. Record this as m₂.

Temperature and Pressure: Record the ambient temperature (T) in Kelvin and the

atmospheric pressure (P) in atmospheres.

Calculations:

Calculate the mass of the diacetylene gas: m = m₂ - m₁.

Calculate the density (ρ) of the gas under the recorded conditions: ρ = m / V.

To standardize the density, the ideal gas law (PV = nRT) can be used to calculate the

molar mass (M) and then the density at standard temperature and pressure (STP).

Safety Precautions:

Handle diacetylene gas in a well-ventilated fume hood.

Ensure there are no leaks in the gas source or syringe.

Ground all equipment to prevent static discharge.

Visualization of Logical Relationships
The following diagram illustrates the logical workflow for the characterization of

acetylacetylene's physical properties.
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Boiling Point Density

Thiele Tube Method Gas Weighing Method

10-10.85 °C 0.709-0.711 g/mL

Click to download full resolution via product page

Caption: Logical workflow for the characterization of acetylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of acetylacetylene (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073955#physical-properties-of-acetylacetylene-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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